Cas no 5721-34-6 (10,11-Dihydro-9H-9,10-[3,4]epipyrroloanthracene-12,14(13H,15H)-dione)

• Product Name: 10,11-Dihydro-9H-9,10-[3,4]epipyrroloanthracene-12,14(13H,15H)-dione
• CAS No: 5721-34-6
• MF: C₁₈H₁₃NO₂
• MW: 275.301324605942
• CID: 3065175
• PubChem ID: 601392
• Update Time: 2025-07-15

10,11-Dihydro-9H-9,10-[3,4]epipyrroloanthracene-12,14(13H,15H)-dione Chemical and Physical Properties

Names and Identifiers

• 10,11-Dihydro-9H-9,10-[3,4]epipyrroloanthracene-12,14(13H,15H)-dione
• 17-AZAPENTACYCLO[6.6.5.0~2,7~.0~9,14~.0~15,19~]NONADECA-2,4,6,9(14),10,12-HEXAENE-16,18-DIONE
• HMS1672D01
• SMR000008587
• 17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione
• CHEMBL504005
• IWCDJJOTDGAXEF-UHFFFAOYSA-N
• 4,9[1',2']-Benzenobenz[f]isoindole-1,3(2H)-dione, 3a,4,9,9a-tetrahydro-
• HMS2498L24
• AKOS016068163
• SR-01000392070
• 9,10-DIHYDRO-9,10-ETHANOANTHRACENE-11,12-DICARBOXIMIDE
• SR-01000392070-1
• MLS000035814
• AKOS000295875
• 17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione
• 5721-34-6
• Oprea1_338931
• BDBM50510008
• SCHEMBL5394004
• Oprea1_309264

• Inchi： 1S/C18H13NO2/c20-17-15-13-9-5-1-2-6-10(9)14(16(15)18(21)19-17)12-8-4-3-7-11(12)13/h1-8,13-16H,(H,19,20,21)
• InChI Key： IWCDJJOTDGAXEF-UHFFFAOYSA-N
• SMILES： O=C1C2C3C4C=CC=CC=4C(C4C=CC=CC3=4)C2C(N1)=O

Computed Properties

• Exact Mass: 275.094628657Da
• Monoisotopic Mass: 275.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 10,11-Dihydro-9H-9,10-[3,4]epipyrroloanthracene-12,14(13H,15H)-dione

Chemical Profile of 10,11-Dihydro-9H-9,10-[3,4]epipyrroloanthracene-12,14(13H,15H)-dione (CAS No. 5721-34-6)

10,11-Dihydro-9H-9,10-[3,4]epipyrroloanthracene-12,14(13H,15H)-dione is a complex organic compound with a fused heterocyclic structure that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the epipyrroloanthracene class, a family of molecules known for their unique electronic and steric properties, which make them promising candidates for various therapeutic applications. The systematic name highlights its structural features, including the dihydro prefix indicating the presence of a single bond between carbons 10 and 11, and the dione suffix denoting the presence of two ketone functional groups at positions 12 and 14. The inclusion of [3,4]epipyrroloanthracene in the name underscores its tricyclic framework composed of two pyrrole rings fused to an anthracene core.

The CAS number 5721-34-6 is a unique identifier for this compound, ensuring consistency in scientific literature and industrial applications. Its molecular formula can be deduced from its name as C₂₈H₁₈N₂O₂, reflecting a structure rich in nitrogen and oxygen heteroatoms. These elements contribute to the compound's reactivity and potential biological activity. The presence of multiple aromatic rings and conjugated systems in 10,11-Dihydro-9H-9,10-[3,4]epipyrroloanthracene-12,14(13H,15H)-dione suggests that it may exhibit significant photophysical properties, which are increasingly relevant in the development of photoactive materials and bioimaging agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular modeling studies on 10,11-Dihydro-9H-9,10-[3,4]epipyrroloanthracene-12,14(13H,15H)-dione have revealed potential interactions with various biological targets. For instance, its scaffold resembles that of some known antitumor agents, where the fusion of heterocycles can modulate binding affinity to enzymes or receptors involved in cell proliferation and apoptosis. The dihydro modification may enhance solubility while preserving bioactivity, making it a candidate for drug-like properties.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments suggest that it may possess antioxidant properties due to its oxygen-containing moieties and conjugated system. The nitrogen atoms in the pyrrole rings could also participate in hydrogen bonding interactions with biological targets. Furthermore, the rigid tricyclic structure might confer stability against metabolic degradation, increasing its bioavailability. These attributes are particularly attractive for designing long-acting therapeutics.

The synthesis of 10,11-Dihydro-9H-9,10-[3,4]epipyrroloanthracene-12,14(13H,15H)-dione presents both challenges and opportunities. Traditional synthetic routes involve multi-step organic transformations that require careful control over reaction conditions to avoid unwanted side products. However， recent innovations in catalytic methods have streamlined some synthetic pathways. For example， transition metal-catalyzed cyclizations have been employed to construct the epipyrroloanthracene core efficiently. Such advances not only reduce production costs but also allow for easier modifications to the scaffold for structure-activity relationship studies.

One particularly intriguing aspect of this compound is its potential role in materials science beyond pharmaceuticals。 The extended π-conjugation system inherent in its structure makes it a candidate for organic semiconductors or optoelectronic materials. Researchers are exploring how variations in the substitution pattern can influence charge transport properties or luminescence characteristics. This interdisciplinary approach aligns with broader trends in synthetic chemistry where molecules designed for one purpose often reveal unexpected utility in another field.

The development of new analytical techniques has also enhanced our ability to study 10，11-Dihydro-9H-9，10-[3，4]epipyrroloanthracene-12，14(13H，15H)-dione more comprehensively。 High-resolution mass spectrometry (HRMS) allows for precise molecular weight determination， while nuclear magnetic resonance (NMR) spectroscopy provides detailed structural information。 These tools are essential for confirming synthesis success and characterizing any impurities that may arise during production。

As interest in heterocyclic compounds grows， so does research into their derivatives。 The structural motif of [3，4]epipyrroloanthracene is particularly versatile， offering multiple sites for functionalization without disrupting core bioactivity。 This flexibility makes it an attractive scaffold for medicinal chemists seeking novel therapeutic agents。 By systematically modifying substituents at strategic positions， researchers can fine-tune properties such as solubility、 metabolic stability、 and target specificity。

The future directions for studying this compound include expanding its chemical space through library synthesis efforts。 Combinatorial chemistry techniques could generate hundreds or thousands of analogs rapidly， enabling high-throughput screening against biological assays。 Additionally， computational methods like machine learning are being trained on large datasets to predict activity patterns based on structural features。

Collaborative efforts between academia and industry will be crucial for translating laboratory findings into tangible applications。 Companies specializing in advanced intermediates may develop scalable synthetic routes suitable for industrial production。 Meanwhile， academic researchers can focus on elucidating mechanisms of action through detailed biochemical studies。

In conclusion,10，11-Dihydro-9H-9，10-[3，4]epipyrroloanthracene-12，14(13H，15H)-dione represents an intriguing molecule with potential across multiple domains including medicine、 materials science、 and catalysis。 Its unique structural features offer opportunities for innovation through both synthetic chemistry advancements and interdisciplinary collaborations。 As our understanding deepens ， so too will opportunities emerge where this compound can contribute meaningfully to scientific progress。